Cas no 16440-97-4 (5,6-Dimethyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 5,6-Dimethyl-2,3-dihydro-1H-inden-1-one
• CAS No: 16440-97-4
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD00666126
• CID: 193179
• PubChem ID: 27878
• Update Time: 2025-04-19

5,6-Dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethyl-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one,2,3-dihydro-5,6-dimethyl-
• 1-Indanone, 5,6-dimethyl-
• 5,6-Dimethyl-1-Indanone
• 5,6-Dimethyl-2,3-Dihydro-1H-Indene-1-One
• 5,6-Dimethylindan-1-one
• 1H-Inden-1-one, 2,3-dihydro-5,6-diMethyl-
• 5,6-dimethyl-2,3-dihydroinden-1-one
• ZAZMJPVXTZEDDN-UHFFFAOYSA-N
• 5,6-Dimethyl-indan-1-one
• 5,6-Dimethyl-1-indanone #
• AMOT0659
• FCH841837
• OR19567
• BC284859
• AX8237489
• A
• AKOS006272530
• MFCD00666126
• CS-0152900
• 16440-97-4
• AM9188
• EN300-264231
• A882458
• SCHEMBL1273997
• Z1198154494
• InChI=1/C11H12O/c1-7-5-9-3-4-11(12)10(9)6-8(7)2/h5-6H,3-4H2,1-2H
• FS-3699
• DTXSID10167759
• DB-358685

• MDL： MFCD00666126
• Inchi： 1S/C11H12O/c1-7-5-9-3-4-11(12)10(9)6-8(7)2/h5-6H,3-4H2,1-2H3
• InChI Key： ZAZMJPVXTZEDDN-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C)C(C)=CC=21

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 39
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 298.4±40.0 °C at 760 mmHg
• Flash Point: 127.4±22.3 °C
• Refractive Index: 1.566
• PSA: 17.07
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5,6-Dimethyl-2,3-dihydro-1H-inden-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)